Cas no 2639370-72-0 (tert-butyl N-(1S)-3-hydroxy-1-(4-phenylphenyl)propylcarbamate)

• Product Name: tert-butyl N-(1S)-3-hydroxy-1-(4-phenylphenyl)propylcarbamate
• CAS No: 2639370-72-0
• MF: C₂₀H₂₅NO₃
• MW: 327.417405843735
• CID: 5663571
• PubChem ID: 165898174
• Update Time: 2025-05-21

tert-butyl N-(1S)-3-hydroxy-1-(4-phenylphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1S)-3-hydroxy-1-(4-phenylphenyl)propyl]carbamate
• EN300-27718311
• 2639370-72-0
• tert-butyl N-(1S)-3-hydroxy-1-(4-phenylphenyl)propylcarbamate

• Inchi： 1S/C20H25NO3/c1-20(2,3)24-19(23)21-18(13-14-22)17-11-9-16(10-12-17)15-7-5-4-6-8-15/h4-12,18,22H,13-14H2,1-3H3,(H,21,23)/t18-/m0/s1
• InChI Key： DWMNYKMLRJEDIA-SFHVURJKSA-N
• SMILES： O(C(N[C@H](C1C=CC(C2C=CC=CC=2)=CC=1)CCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 327.18344366g/mol
• Monoisotopic Mass: 327.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(1S)-3-hydroxy-1-(4-phenylphenyl)propylcarbamate

Comprehensive Overview of tert-butyl N-(1S)-3-hydroxy-1-(4-phenylphenyl)propylcarbamate (CAS No. 2639370-72-0)

tert-butyl N-(1S)-3-hydroxy-1-(4-phenylphenyl)propylcarbamate (CAS No. 2639370-72-0) is a specialized chiral carbamate derivative with significant applications in pharmaceutical research and organic synthesis. This compound features a tert-butyl carbamate group attached to a (1S)-3-hydroxy-1-(4-phenylphenyl)propyl backbone, making it a valuable intermediate for drug discovery and asymmetric synthesis. Its unique structure contributes to its role in modulating biological activity and enhancing stereoselectivity in chemical reactions.

The growing interest in chiral building blocks and pharmaceutical intermediates has positioned tert-butyl N-(1S)-3-hydroxy-1-(4-phenylphenyl)propylcarbamate as a compound of high relevance. Researchers frequently explore its potential in the development of small-molecule therapeutics, particularly for targeting central nervous system (CNS) disorders and inflammatory diseases. The hydroxy and carbamate functional groups in its structure offer versatile sites for further chemical modifications, enabling the creation of novel bioactive molecules.

From a synthetic chemistry perspective, tert-butyl N-(1S)-3-hydroxy-1-(4-phenylphenyl)propylcarbamate is often utilized in asymmetric catalysis and peptide coupling reactions. Its stereogenic center at the (1S)-position ensures high enantioselectivity, which is crucial for producing optically pure compounds. The 4-phenylphenyl (biphenyl) moiety enhances the compound's lipophilicity, improving its compatibility with organic solvents and biological membranes.

Recent advancements in green chemistry have also highlighted the role of tert-butyl N-(1S)-3-hydroxy-1-(4-phenylphenyl)propylcarbamate in sustainable synthesis. Researchers are investigating its use in catalyst-free reactions and microwave-assisted synthesis to reduce energy consumption and waste generation. These approaches align with the global push toward environmentally friendly manufacturing processes in the pharmaceutical industry.

In the context of drug delivery systems, the carbamate group in tert-butyl N-(1S)-3-hydroxy-1-(4-phenylphenyl)propylcarbamate offers hydrolytic stability, making it suitable for prodrug design. This property is particularly valuable for improving the bioavailability of poorly soluble drugs. Additionally, the compound's hydrophilic-lipophilic balance (HLB) can be fine-tuned to optimize drug absorption and distribution profiles.

The market demand for high-purity chiral intermediates like tert-butyl N-(1S)-3-hydroxy-1-(4-phenylphenyl)propylcarbamate continues to rise, driven by the expansion of biopharmaceutical research and personalized medicine. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the compound's quality and enantiomeric purity. Suppliers and contract research organizations (CROs) are increasingly offering custom synthesis services to meet the diverse needs of researchers.

Future research directions for tert-butyl N-(1S)-3-hydroxy-1-(4-phenylphenyl)propylcarbamate may include exploring its applications in bioconjugation and targeted drug delivery. The compound's structural flexibility and functional groups make it a promising candidate for developing next-generation therapeutics with improved efficacy and safety profiles. As the scientific community continues to uncover its potential, tert-butyl N-(1S)-3-hydroxy-1-(4-phenylphenyl)propylcarbamate is expected to remain a key player in advanced chemical and pharmaceutical research.